Cas no 83348-18-9 (2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, dodecyl ester)

• Product Name: 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, dodecyl ester
• CAS No: 83348-18-9
• MF: C₂₁H₃₂O₄
• MW: 348.476387023926
• CID: 672368
• PubChem ID: 44587441
• Update Time: 2025-04-19

2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, dodecyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, dodecyl ester
• dodecyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
• dodecyl caffeate
• Dodecyl 1-(3',4'-dihydroxyphenyl)propenate
• CHEMBL496598
• SCHEMBL16428904
• Dodecyl 3-(3,4-Dihydroxyphenyl)Acrylate
• 83348-18-9
• dodecyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate

• Inchi： 1S/C21H32O4/c1-2-3-4-5-6-7-8-9-10-11-16-25-21(24)15-13-18-12-14-19(22)20(23)17-18/h12-15,17,22-23H,2-11,16H2,1H3/b15-13+
• InChI Key： XXFZUZXCHYDOJO-FYWRMAATSA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 348.23005950g/mol
• Monoisotopic Mass: 348.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives